![molecular formula C9H9F3O3 B6188612 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid CAS No. 2680534-71-6](/img/no-structure.png)
6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid
Overview
Description
6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid (6-OTBCA) is a trifluoromethyl-containing bicyclic carboxylic acid. It has been widely studied for its various applications in the fields of organic synthesis and medicinal chemistry. 6-OTBCA is a versatile platform for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. 6-OTBCA has been used in many biological applications, such as in the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-bacterial activity. In addition, 6-OTBCA has been used as a reagent in the synthesis of a variety of small molecules, such as peptides and carbohydrates.
Scientific Research Applications
6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid has been used extensively in scientific research applications, such as in the synthesis of small molecules, peptides, and carbohydrates. It has also been used in the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-bacterial activity. In addition, this compound has been used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes.
Mechanism of Action
The mechanism of action of 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid is not well understood. However, it is believed that the trifluoromethyl group of this compound can interact with the active site of enzymes, thus modulating their activity. In addition, the trifluoromethyl group can also interact with other molecules, such as proteins, which can lead to the modulation of their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have anti-cancer, anti-inflammatory, and anti-bacterial activity. In addition, this compound has been shown to modulate the activity of enzymes and proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid in lab experiments include its low cost and availability, its high reactivity, and its versatile applications. However, there are some limitations to using this compound in lab experiments. For example, the trifluoromethyl group of this compound can interact with other molecules, which can lead to the modulation of their activity. In addition, the mechanism of action of this compound is not well understood, which can make it difficult to predict its effects in a given experiment.
Future Directions
The future directions for 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid include further research into its mechanism of action and its biochemical and physiological effects. In addition, further research into the synthesis of this compound and its applications in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and dyes, is also needed. Furthermore, research into the potential of this compound as a therapeutic agent is also warranted. Finally, research into the use of this compound in the development of new drugs and drug delivery systems is also of great interest.
Synthesis Methods
6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid can be synthesized through a variety of methods, including the reaction of trifluoromethylbenzoic acid with an alkyl halide, the reaction of a trifluoromethylbenzyl halide with a carboxylic acid, and the reaction of a trifluoromethylbenzyl halide with an amine. In addition, the reaction of trifluoromethylbenzyl bromide with an amine has also been used to synthesize this compound. The synthesis of this compound can also be achieved through the reaction of trifluoromethylbenzyl chloride with an amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the introduction of the trifluoromethyl group, the formation of the bicyclo[2.2.1]heptane ring system, and the addition of the carboxylic acid group.", "Starting Materials": [ "Cyclohexanone", "Trifluoromethyl iodide", "Sodium hydride", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Chloroacetic acid" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with trifluoromethyl iodide and sodium hydride to introduce the trifluoromethyl group. This reaction is typically carried out in an aprotic solvent such as DMF or DMSO.", "Step 2: The resulting intermediate is then reacted with bromine and sodium hydroxide to form the bicyclo[2.2.1]heptane ring system. This reaction is typically carried out in a polar solvent such as ethanol or methanol.", "Step 3: The final step involves the addition of the carboxylic acid group. This can be achieved through a variety of methods, including the reduction of a carboxylic acid derivative using sodium borohydride or sodium cyanoborohydride, or the direct reaction of the bicyclo[2.2.1]heptane intermediate with chloroacetic acid in the presence of a catalyst such as triethylamine. The resulting product is 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid." ] } | |
CAS RN |
2680534-71-6 |
Molecular Formula |
C9H9F3O3 |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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